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Compound of Interest

Compound Name: S18-000003

Cat. No.: B610623

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility challenges and solvent selection
for S18-000003, a potent and selective RORyt inhibitor.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for creating a stock solution of S18-000003?

Al: For in vitro studies, Dimethyl Sulfoxide (DMSOQ) is the recommended solvent for creating a
high-concentration stock solution of S18-000003.[1][2][3] It is soluble in DMSO up to 100
mg/mL (192.85 mM).[1][2] For optimal results, it is crucial to use newly opened, anhydrous
DMSO, as the compound's solubility can be significantly impacted by moisture.[1][2] Ultrasonic
treatment may be necessary to fully dissolve the compound.[1]

Q2: Is $S18-000003 soluble in aqueous solutions?

A2: No, S18-000003 is practically insoluble in water.[2] For experiments requiring an aqueous
buffer, a stock solution in DMSO should first be prepared and then diluted into the aqueous
medium. Care must be taken to avoid precipitation upon dilution.

Q3: What are the storage recommendations for S18-000003 stock solutions?

A3: Stock solutions should be aliquoted and stored to prevent degradation from repeated
freeze-thaw cycles.[1][2] For long-term storage, it is recommended to store the solution at
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-80°C for up to 6 months.[1][2] For shorter periods, storage at -20°C for up to 1 month is
acceptable.[1][2]

Troubleshooting Guide

Issue: My S18-000003 is not fully dissolving in DMSO.

Solution 1: Use fresh, high-quality DMSO. DMSO is hygroscopic and absorbed moisture can
reduce the solubility of S18-000003.[1][2] Always use a new, unopened bottle or a properly
stored anhydrous grade of DMSO.

Solution 2: Apply sonication. Gentle warming in a water bath (not exceeding 40°C) and
sonication can aid in the dissolution of the compound.[1]

Solution 3: Check for potential impurities. If the problem persists, there may be an issue with
the purity of the compound. Contact your supplier for a certificate of analysis.

Issue: The compound precipitates when | dilute my DMSO stock solution into an agueous

buffer for my in vitro assay.

Solution 1: Decrease the final concentration. The final concentration of S18-000003 in your
assay may be too high for its aqueous solubility limit, even with a small percentage of
DMSO. Try performing a serial dilution to determine the maximum achievable concentration
without precipitation.

Solution 2: Increase the percentage of DMSO. While high concentrations of DMSO can be
toxic to cells, a slight increase in the final DMSO concentration (e.g., from 0.1% to 0.5%)
might be necessary to maintain solubility. Always include a vehicle control with the same final
DMSO concentration in your experiment.

Solution 3: Use a surfactant. A small amount of a biocompatible surfactant, such as Tween-
80 (e.g., 0.01%), can help to maintain the compound in solution.

Issue: | need to prepare a formulation of S18-000003 for in vivo animal studies.

o Solution: Direct dissolution in aqueous vehicles is not feasible. For oral or intraperitoneal

administration, co-solvents and vehicles are necessary. Several formulations have been
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suggested:

o Suspension: A mixture of DMSO, PEG300, Tween-80, and saline can be used to create a
suspended solution.[1]

o Clear Solution: A clear solution can be achieved using a combination of DMSO and 20%
SBE-(B-CD in saline, or DMSO and Corn oil.[1]

Quantitative Solubility Data

Solvent/Vehicle Concentration Notes

Ultrasonic treatment may be
required.[1] Use of fresh,

DMSO 100 mg/mL (192.85 mM) S
anhydrous DMSO is critical.[1]
[2]

Ethanol 2 mg/mL

Water Insoluble [2]

In Vivo Formulations

10% DMSO, 40% PEG300, Results in a suspended
) 2.5 mg/mL )
5% Tween-80, 45% Saline solution.[1]
10% DMSO, 90% (20% SBE- , _
) ) > 2.5 mg/mL Results in a clear solution.[1]
B-CD in Saline)
Results in a clear solution.[1]
) Caution is advised for dosing
10% DMSO, 90% Corn oil = 2.5 mg/mL

periods longer than two weeks.

[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh out the desired amount of S18-000003 powder (Molecular
Weight: 518.55 g/mol )[2][3] in a sterile microcentrifuge tube. For example, to prepare 1 mL
of a 10 mM solution, weigh 5.186 mg.
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» Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO. For a 10 mM
solution, if you weighed 5.186 mg, add 1 mL of DMSO.

e Dissolution: Vortex the solution for 1-2 minutes. If the compound is not fully dissolved, place
the tube in an ultrasonic water bath for 5-10 minutes.

« Sterilization: If required for your experiment, filter the solution through a 0.22 pum syringe filter
compatible with DMSO.

» Storage: Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles
and store at -20°C or -80°C.[1][2]

Protocol 2: Preparation of an In Vivo Suspension (2.5 mg/mL)
e Prepare a DMSO stock: First, prepare a 25 mg/mL stock solution of $18-000003 in DMSO.

e Mixing: To prepare a 1 mL working solution, take 100 uL of the 25 mg/mL DMSO stock
solution and add it to 400 pL of PEG300. Mix thoroughly.

e Add Surfactant: Add 50 pL of Tween-80 to the mixture and mix until uniform.

 Final Dilution: Add 450 pL of saline to bring the final volume to 1 mL. The final concentrations
of the components will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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